4-acetylphenyl phenoxyacetate

• IUPAC Name: (4-acetylphenyl) 2-phenoxyacetate
• InChI: InChI=1S/C16H14O4/c1-12(17)13-7-9-15(10-8-13)20-16(18)11-19-14-5-3-2-4-6-14/h2-10H,11H2,1H3
• InChI Key: DTIBXSPFOVBNLI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)OC(=O)COC2=CC=CC=C2
• Molecular Formula: C16H14O4
• Molecular Weight: 270.28 g/mol

Description

4-acetylphenyl phenoxyacetate, also known as APA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. APA is a white crystalline powder with a molecular formula of C16H14O4 and a molecular weight of 270.28 g/mol.

Mechanism of Action

The mechanism of action of 4-acetylphenyl phenoxyacetate is not yet fully understood. However, studies have shown that this compound may act on various biological targets, including cyclooxygenase (COX), nuclear factor kappa B (NF-κB), and tumor necrosis factor-alpha (TNF-α). This compound has been found to inhibit the activity of COX, which is an enzyme that plays a key role in the inflammatory response. This compound has also been found to inhibit the activation of NF-κB, which is a transcription factor that plays a key role in the regulation of the immune response. Additionally, this compound has been found to inhibit the production of TNF-α, which is a cytokine that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. This compound has been found to have anti-inflammatory, analgesic, and antipyretic properties. This compound has also been found to have antioxidant properties, which may help to protect against oxidative stress. Additionally, this compound has been found to have neuroprotective properties, which may help to protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-acetylphenyl phenoxyacetate has several advantages for lab experiments. This compound is relatively easy to synthesize and purify, which makes it a convenient compound for use in various experiments. Additionally, this compound has been extensively studied, which means that there is a large body of literature available on its properties and potential applications.
However, there are also limitations to the use of this compound in lab experiments. This compound is a relatively expensive compound, which may limit its use in experiments that require large quantities of the compound. Additionally, this compound has been found to be toxic to certain cell types, which may limit its use in some experiments.

Future Directions

There are several future directions for research on 4-acetylphenyl phenoxyacetate. One area of research could focus on the development of new synthesis methods for this compound that are more efficient and cost-effective. Another area of research could focus on the identification of new biological targets for this compound and the elucidation of its mechanism of action. Additionally, future research could focus on the development of new applications for this compound in various fields, such as drug discovery, material science, and environmental science.

Synthesis Methods

4-acetylphenyl phenoxyacetate can be synthesized through a multistep reaction process. The first step involves the reaction of 4-acetylphenol with sodium hydroxide to form the sodium salt of 4-acetylphenol. The second step involves the reaction of the sodium salt of 4-acetylphenol with ethyl chloroacetate to form this compound. The final step involves the purification of the product through recrystallization.

Scientific Research Applications

4-acetylphenyl phenoxyacetate has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, this compound has been found to have anti-inflammatory, analgesic, and antipyretic properties. This compound has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.
In material science, this compound has been found to have potential applications in the synthesis of polymers and liquid crystals. This compound has also been studied for its potential use in the manufacture of electronic devices, such as organic light-emitting diodes (OLEDs) and solar cells.
In environmental science, this compound has been studied for its potential use in the removal of heavy metals from contaminated water. This compound has also been found to have potential applications in the synthesis of biodegradable polymers.